Cas no 175201-83-9 (Benzenamine,2-[[2-[(4-chlorophenyl)sulfonyl]ethyl]thio]-)

Benzenamine,2-[[2-[(4-chlorophenyl)sulfonyl]ethyl]thio]- Properties

Names and Identifiers

• Benzenamine,2-[[2-[(4-chlorophenyl)sulfonyl]ethyl]thio]-
• 2-({2-[(4-Chlorophenyl)sulfonyl]ethyl}thio)aniline
• 2-({2-[(4-CHLOROPHENYL)SULPHONYL]ETHYL}THIO)ANILINE
• 2-(2-[(4-Chlorophenyl)sulfonyl]ethylthio)aniline
• 2-[2-(4-chlorophenyl)sulfonylethylsulfanyl]aniline
• 2-([2-[(4-chlorophenyl)sulfonyl]ethyl]thio)aniline
• AC1MCTMS
• CTK4D5424
• HMS554G20
• Maybridge1_004552
• MolPort-000-144-578
• BUTTPARK 94\04-31
• 2-(2-(4-CHLOROBENZENESULFONYL)ETHYLTHIO)ANILINE
• MLS001182058
• 2-(2-(4-chlorophenylsulfonyl)ethylthio)aniline
• MFCD00067943
• SMR000567749
• W-206147
• 2-{[2-(4-Chlorobenzene-1-sulfonyl)ethyl]sulfanyl}aniline
• DTXSID90381017
• CHEMBL1484554
• HMS2879I17
• Benzenamine, 2-[[2-[(4-chlorophenyl)sulfonyl]ethyl]thio]-
• 175201-83-9
• AKOS009096737
• FT-0608344
• 2-([2-[(4-CHLOROPHENYL)SULFONYL]ETHYL]THIO)ANILINE
• 2-({2-[(4-chlorophenyl)sulphonyl]ethyl}thio)aniline
• +Expand

• InChIKey： FKEVWTIKQCYNQV-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14ClNO2S2/c15-11-5-7-12(8-6-11)20(17,18)10-9-19-14-4-2-1-3-13(14)16/h1-8H,9-10,16H2
• SMILES： ClC1C=CC(S(CCSC2C=CC=CC=2N)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 327.01562
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 327.0154487g/mol
• Heavy Atom Count: 20
• Complexity: 389
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• LogP: 5.15020
• PSA: 60.16
• Refractive Index: 1.666
• Boiling Point: 527°Cat760mmHg
• Melting Point: 135 °C
• Flash Point: 272.5°C
• Density: 1.41